![molecular formula C19H22N2O2S B2973688 N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide CAS No. 941998-60-3](/img/structure/B2973688.png)
N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide, also known as MPO, is a chemical compound that has been gaining attention in scientific research for its potential therapeutic applications. MPO is a small molecule that can be synthesized in the laboratory and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in lab experiments. In
Scientific Research Applications
Organic Synthesis and Catalysis
A study by Mamedov et al. (2016) introduced a novel one-pot synthetic approach for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which could potentially include compounds structurally similar to N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide. This method is operationally simple and high yielding, providing a new avenue for synthesizing anthranilic acid derivatives and oxalamides, which are valuable in organic synthesis and drug discovery (Mamedov, V. et al., 2016).
Medicinal Chemistry and Drug Design
Cui et al. (2007) found that certain 1,3-dicarbonyl compounds, which share functional group similarities with oxalamides, can act as efficient, low-cost, and phosphine-free ligands for Pd-catalyzed Heck and Suzuki reactions. This finding could have implications for the synthesis of complex organic molecules, including pharmaceuticals, where oxalamide derivatives like N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide might find application (Cui, X. et al., 2007).
Anticancer Research
Basu Baul et al. (2009) discussed the synthesis and structural characterization of amino acetate functionalized Schiff base organotin(IV) complexes, which showed cytotoxic activity against various human tumor cell lines. Although this study does not directly involve oxalamides, the approach to using organometallic complexes in cancer research could be relevant for exploring the anticancer potential of oxalamide derivatives, including N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide (Basu Baul, T. S. et al., 2009).
Molecular Magnets and Coordination Chemistry
Weheabby et al. (2018) explored the promotion of antiferromagnetic exchange interaction in multinuclear copper(ii) complexes via fused oxamato/oxamidato ligands. This research highlights the potential of oxalamide and related compounds in designing new materials with specific magnetic properties, which could have applications in molecular electronics, spintronics, and information storage (Weheabby, S. et al., 2018).
properties
IUPAC Name |
N-(3-methylsulfanylphenyl)-N'-(4-phenylbutan-2-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S/c1-14(11-12-15-7-4-3-5-8-15)20-18(22)19(23)21-16-9-6-10-17(13-16)24-2/h3-10,13-14H,11-12H2,1-2H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWKSNGCFGJALJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)NC(=O)C(=O)NC2=CC(=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-(methylthio)phenyl)-N2-(4-phenylbutan-2-yl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.